N-(2-fluorophenyl)piperidine-1-carboxamide

• IUPAC Name: N-(2-fluorophenyl)piperidine-1-carboxamide
• InChI: InChI=1S/C12H15FN2O/c13-10-6-2-3-7-11(10)14-12(16)15-8-4-1-5-9-15/h2-3,6-7H,1,4-5,8-9H2,(H,14,16)
• InChI Key: COTSEKUIURHOLH-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C(=O)NC2=CC=CC=C2F
• Molecular Formula: C12H15FN2O
• Molecular Weight: 222.26 g/mol

Description

N-(2-fluorophenyl)piperidine-1-carboxamide is an organic compound that belongs to the class of piperidinecarboxamides This compound is characterized by the presence of a fluorophenyl group attached to the piperidine ring, which imparts unique chemical and physical properties

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(2-fluorophenyl)piperidine-1-carboxamide typically involves the reaction of 2-fluoroaniline with piperidine-1-carboxylic acid chloride. The reaction is carried out in the presence of a base such as triethylamine to neutralize the hydrochloric acid formed during the reaction. The reaction conditions generally include:

• Solvent: Dichloromethane or tetrahydrofuran
• Temperature: Room temperature to reflux
• Reaction time: Several hours to overnight

Industrial Production Methods

On an industrial scale, the production of this compound may involve continuous flow reactors to ensure efficient mixing and heat transfer. The use of automated systems can help in maintaining consistent reaction conditions and improving yield.

Chemical Reactions Analysis

Types of Reactions

N-(2-fluorophenyl)piperidine-1-carboxamide can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction can be achieved using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The fluorophenyl group can undergo nucleophilic substitution reactions, especially in the presence of strong nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium

Reduction: Lithium aluminum hydride in dry ether

Substitution: Sodium hydride in dimethylformamide

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones

Reduction: Formation of amines or alcohols

Substitution: Formation of substituted piperidinecarboxamides

Scientific Research Applications

N-(2-fluorophenyl)piperidine-1-carboxamide has a wide range of applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and antifungal properties.

Medicine: Explored for its potential use in drug development, particularly in the design of new pharmaceuticals.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of N-(2-fluorophenyl)piperidine-1-carboxamide involves its interaction with specific molecular targets. The fluorophenyl group enhances the compound’s ability to bind to certain receptors or enzymes, thereby modulating their activity. The exact pathways and targets can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

N-(2-fluorophenyl)piperidine-1-carboxamide: shares similarities with other piperidinecarboxamides such as:

Uniqueness

The presence of the fluorophenyl group in this compound imparts unique properties such as increased lipophilicity and enhanced binding affinity to certain biological targets. This makes it distinct from other piperidinecarboxamides and valuable for specific research applications.